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Compound of Interest

Compound Name: 2-Ethylpyrrolidine

Cat. No.: B092002 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of 2-
Ethylpyrrolidine, tailored for researchers, scientists, and professionals in drug development.

The information is presented to facilitate easy comparison and includes detailed experimental

protocols for the determination of these properties.

Core Physical and Chemical Properties
2-Ethylpyrrolidine is a cyclic amine with the chemical formula C₆H₁₃N.[1] Its physical

characteristics are crucial for its application in various chemical syntheses and as a solvent. A

summary of its key physical properties is presented in the table below.

Property Value Units

Molecular Formula C₆H₁₃N

Molecular Weight 99.17 g/mol

Boiling Point 122.1 °C (at 760 mmHg)

Density 0.81 g/cm³

Refractive Index 1.422 (at 20°C)

Vapor Pressure 14.1 mmHg (at 25°C)

logP (Octanol/Water) 1.148

Water Solubility log10WS = -1.53
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Experimental Protocols
The following sections detail the standard laboratory procedures for determining the key

physical properties of a liquid compound such as 2-Ethylpyrrolidine.

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[2] The capillary method is a common micro-technique for this determination.[3]

Apparatus:

Thiele tube or oil bath[4][5]

Thermometer (-10 to 110°C range or higher)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner)

Stand and clamp

Procedure:

Fill the small test tube with 2-3 mL of 2-Ethylpyrrolidine.

Place the capillary tube, with its sealed end facing up, into the test tube containing the liquid

sample.[4]

Attach the test tube to the thermometer using a rubber band or thread. Ensure the sample is

level with the thermometer bulb.[4]

Clamp the thermometer assembly in a Thiele tube or oil bath, making sure the rubber band is

above the level of the heating oil.[6]

Gently heat the side arm of the Thiele tube.[4] Convection currents will ensure uniform

temperature distribution.[5]
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Observe the capillary tube. A slow stream of bubbles will emerge as the trapped air expands.

Continue heating until a rapid and continuous stream of bubbles exits the capillary tube. This

indicates the liquid's vapor pressure has exceeded the external pressure.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into

the capillary tube.[4][6] Record this temperature.

Determination of Density
Density is the mass of a substance per unit volume.[7] For a liquid, it can be determined by

measuring the mass of a known volume.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance (accurate to at least 0.01 g)

Pipette or dropper

Procedure:

Place a clean, dry graduated cylinder on the electronic balance and tare the mass to zero. If

taring is not possible, record the mass of the empty cylinder.[8][9]

Carefully transfer a specific volume of 2-Ethylpyrrolidine (e.g., 10 mL) into the graduated

cylinder. Use a pipette for accuracy and read the volume from the bottom of the meniscus.[7]

Record the exact volume.

Place the graduated cylinder containing the liquid on the balance and record the mass.[8]

If the balance was not tared, subtract the mass of the empty cylinder to find the mass of the

liquid.[9]

Calculate the density using the formula: Density = Mass / Volume.[7]
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For improved accuracy, repeat the measurement with different volumes and calculate the

average density.[7]

Determination of Refractive Index
The refractive index measures how much the path of light is bent, or refracted, when entering a

material. It is a characteristic property of a substance.

Apparatus:

Abbe Refractometer

Dropper

Constant temperature water bath (optional, for precise measurements)

Solvent for cleaning (e.g., acetone or ethanol) and soft tissue paper

Procedure:

Ensure the prism surfaces of the Abbe refractometer are clean and dry. Clean with a suitable

solvent and a soft tissue if necessary.[10]

Using a dropper, apply 2-3 drops of 2-Ethylpyrrolidine onto the surface of the lower prism.

[10]

Close the prisms together firmly.

Turn on the light source and look through the eyepiece.

Rotate the prism assembly using the coarse adjustment knob until the light and dark fields

are visible in the eyepiece.[10]

Adjust the compensator dial to eliminate any color fringe at the border of the light and dark

fields, resulting in a sharp, single line.

Use the fine adjustment knob to center the dividing line exactly on the crosshairs of the

eyepiece.[10]
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Read the refractive index value from the built-in scale.

If temperature control is required, circulate water from a constant temperature bath through

the jackets surrounding the prisms.[10]

Workflow and Logical Relationships
The following diagram illustrates a standard workflow for the characterization of an unknown

liquid sample by determining its fundamental physical properties. This logical progression

ensures a systematic and comprehensive analysis.

Characterization of an Unknown Liquid Sample

Obtain Liquid Sample

Determine Boiling Point Determine Density Determine Refractive Index
Spectroscopic Analysis

(e.g., NMR, IR)

Compare Data to Literature Values

Identify Compound and Assess Purity

Click to download full resolution via product page

Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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